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Compound of Interest

Compound Name: Hex-2-ynal, 4-ethyl-

Cat. No.: B15441358 Get Quote

Initial Assessment of 4-Ethyl-Hex-2-ynal

The compound 4-ethyl-hex-2-ynal is a recognized chemical entity with the molecular formula

C8H12O and CAS number 71932-97-3. Despite its documented existence, a comprehensive

review of scientific literature and fragrance industry databases reveals a significant lack of

information regarding its application in fragrance chemistry. There is no readily available data

on its olfactory profile, odor threshold, or its use in commercial or experimental fragrance

compositions. The presence of an alkyne (carbon-carbon triple bond) functional group is

relatively uncommon in mainstream fragrance aldehydes, which more frequently feature alkene

(carbon-carbon double bond) moieties.

Given the scarcity of data for 4-ethyl-hex-2-ynal, this document will focus on the closely related

and more plausible fragrance ingredient, 4-ethyl-hex-2-enal. The structural similarity, with the

key difference being a double bond instead of a triple bond, allows for a more informed

discussion on potential applications in fragrance chemistry based on the known properties of

analogous unsaturated aldehydes.

Application Notes for 4-Ethyl-Hex-2-enal
Chemical Structure and Properties

IUPAC Name: (E)-4-ethylhex-2-enal

Molecular Formula: C8H14O
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Molecular Weight: 126.20 g/mol [1]

CAS Number: 174741-61-8[1]

Table 1: Physicochemical Properties of (E)-4-ethylhex-2-enal[1]

Property Value

Molecular Weight 126.20 g/mol

XLogP3 2.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 4

Exact Mass 126.104465066 Da

Monoisotopic Mass 126.104465066 Da

Topological Polar Surface Area 17.1 Å²

Heavy Atom Count 9

Olfactory Profile and Application in Fragrance Compositions

While specific sensory data for 4-ethyl-hex-2-enal is not widely published, its structure as a

branched, unsaturated aldehyde suggests a complex and potent odor profile. Based on

analogous compounds such as (E)-2-hexenal (leaf aldehyde), which possesses a powerful

green, leafy, and slightly fruity aroma, 4-ethyl-hex-2-enal is anticipated to exhibit the following

characteristics:

Primary Notes: A dominant green and fatty character, with nuances of fruitiness.

Sub-notes: Potential for waxy, citrus, or herbaceous undertones. The ethyl group at the 4-

position is likely to introduce additional complexity, possibly contributing a subtle oily or nutty

facet.
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Strength and Tenacity: As a medium-chain aldehyde, it is expected to be a top-to-middle note

in a fragrance composition, providing initial impact and contributing to the heart of the scent.

Potential Applications:

Green and Fresh Accords: Its presumed green character would make it a valuable

component in creating natural-smelling green, leafy, and fresh-cut grass accords.

Fruity Compositions: The fruity undertones could be utilized to enhance and add realism to

apple, pear, and other orchard fruit fragrances.

Floral Bouquets: In small dosages, it could provide a natural, dewy green top note to floral

fragrances like lily-of-the-valley, hyacinth, and narcissus.

Citrus and Herbal Blends: The potential for citrusy and herbaceous facets would allow for its

use in creating vibrant and complex citrus colognes and aromatic herbal compositions.

Experimental Protocols
Proposed Synthesis of (E)-4-ethylhex-2-enal

A plausible synthetic route for (E)-4-ethylhex-2-enal is an aldol condensation reaction between

butanal and propanal, followed by dehydration. This is an adaptation of known procedures for

the synthesis of similar α,β-unsaturated aldehydes.

Materials and Equipment:

Butanal

Propanal

Sodium hydroxide (NaOH) solution (e.g., 10% aqueous)

Diethyl ether or other suitable organic solvent

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Round-bottom flask
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Stirring apparatus (magnetic stirrer and stir bar)

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, place a solution of sodium hydroxide in water and cool the flask in an ice bath.

Aldehyde Mixture: Prepare an equimolar mixture of butanal and propanal.

Aldol Condensation: Slowly add the aldehyde mixture to the cooled NaOH solution with

vigorous stirring. Maintain the temperature below 10°C throughout the addition.

Reaction Time: After the addition is complete, continue stirring in the ice bath for a specified

period (e.g., 2-3 hours) to allow the condensation to proceed.

Work-up:

Transfer the reaction mixture to a separatory funnel.

Extract the product with diethyl ether.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Remove the diethyl ether using a rotary evaporator.

Purification: Purify the crude product by fractional distillation under reduced pressure to

obtain (E)-4-ethylhex-2-enal.
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Diagram 1: Experimental Workflow for the Synthesis of (E)-4-ethylhex-2-enal
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Caption: A flowchart illustrating the proposed synthetic pathway for (E)-4-ethylhex-2-enal.

Signaling Pathways and Logical Relationships
The perception of fragrance molecules like aldehydes involves their interaction with olfactory

receptors (ORs) in the nasal cavity. While the specific ORs that would bind to 4-ethyl-hex-2-

enal are unknown, a general signaling pathway for olfaction can be depicted.

Diagram 2: General Olfactory Signaling Pathway
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Caption: A simplified diagram of the olfactory signal transduction cascade.

In conclusion, while the requested compound, 4-ethyl-hex-2-ynal, lacks documented

applications in fragrance chemistry, its close analogue, 4-ethyl-hex-2-enal, presents a

promising profile for use in a variety of fragrance applications, particularly those requiring fresh,

green, and fruity notes. The provided experimental protocol offers a plausible route for its

synthesis, enabling further research into its specific olfactory properties and performance in

fragrance compositions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of 4-Ethyl-Hex-2-ynal in Fragrance
Chemistry: A Detailed Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15441358#application-of-4-ethyl-hex-2-ynal-in-
fragrance-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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